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Compound of Interest

Compound Name: Ditridecylamine

Cat. No.: B009203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

ditridecylamine in aqueous and organic media. Ditridecylamine, a secondary amine with

long alkyl chains, is of significant interest in various industrial and research applications,

particularly as a solvent extractant for metal ions and organic acids. Understanding its solubility

is critical for process design, optimization, and the development of novel applications.

Core Physical and Chemical Properties
Ditridecylamine is a high molecular weight amine with the chemical formula C₂₆H₅₅N. Its

structure, dominated by two long tridecyl chains, dictates its solubility behavior. It is generally

characterized as a colorless to yellow liquid with an amine-like odor and is considered

immiscible in water.[1][2][3]

Aqueous Solubility of Ditridecylamine
The solubility of ditridecylamine in water is very low, a characteristic attributed to its long,

nonpolar alkyl chains which dominate its molecular structure.

Table 1: Quantitative Solubility of Ditridecylamine in Water
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Solvent Temperature (°C) Solubility

Water Not Specified 0.1 g/L

Source: Guidechem[4]

This low aqueous solubility is a key factor in its application in liquid-liquid extraction processes,

where it remains in the organic phase.

Solubility in Organic Solvents
While precise quantitative data for the solubility of ditridecylamine in various organic solvents

is not readily available in public literature, its chemical nature as a lipophilic long-chain amine

indicates high solubility in a wide range of nonpolar and polar organic solvents.[5][6] This high

solubility is fundamental to its role as an effective solvent extractant.[5]

Table 2: Qualitative Solubility of Ditridecylamine in Organic Solvents
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Solvent Class General Solubility Rationale

Hydrocarbons (e.g., hexane,

toluene)
High

"Like dissolves like" principle;

the long alkyl chains of

ditridecylamine have strong

van der Waals interactions with

hydrocarbon solvents.

Alcohols (e.g., ethanol,

methanol)
Moderate to High

While polar, alcohols also have

alkyl portions that can interact

with the long chains of the

amine.

Ketones (e.g., acetone) Moderate to High

Acetone is a polar aprotic

solvent that can dissolve a

wide range of organic

compounds.

Ethers (e.g., diethyl ether) High

Ethers are good solvents for

many organic compounds,

including amines.[4]

The general rule for amines is that as the carbon chain length increases, the solubility in water

decreases, while the solubility in organic solvents increases.[6][7]

Experimental Protocols for Solubility Determination
The following are generalized experimental protocols for determining the solubility of a

compound like ditridecylamine.

Method 1: Gravimetric Method for Solid Amines in
Organic Solvents
This method is suitable for determining the solubility of solid amines or for evaporating a

saturated solution of a liquid amine.

Caption: Gravimetric method for solubility determination.
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Method 2: Acid-Base Titration for Amine Solubility
This method leverages the basic nature of amines to determine their concentration in a

saturated solution.

Preparation of Saturated Solution: A saturated solution is prepared as described in the

gravimetric method (steps A-D).

Titration:

A known volume of the clear supernatant is taken.

The sample is diluted with a suitable solvent (e.g., isopropanol).

The solution is titrated with a standardized solution of a strong acid (e.g., hydrochloric acid

in isopropanol).

A potentiometric endpoint or a suitable indicator is used to determine the equivalence

point.

Calculation: The concentration of the amine, and thus its solubility, is calculated from the

volume of titrant used.

Application in Solvent Extraction
The solubility profile of ditridecylamine is central to its application as an extractant in

hydrometallurgy and for the recovery of organic acids.[5]

Caption: Solvent extraction mechanism using ditridecylamine.

In this process, the water-insoluble ditridecylamine resides in the organic phase. It can be

protonated by an acid to form an ammonium salt, which then acts as an ion-exchange agent to

extract metal anions from the aqueous phase.[5] Similarly, it can directly react with an organic

acid to form an ion pair that is soluble in the organic phase.[5] The target metal or acid can then

be recovered from the organic phase in a subsequent "stripping" step.

Conclusion
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Ditridecylamine exhibits very low solubility in water and is highly soluble in a variety of organic

solvents, making it an excellent candidate for applications requiring a water-immiscible organic

base. While specific quantitative solubility data in organic solvents is sparse in the literature, its

utility as a solvent extractant provides strong evidence of its high solubility in non-aqueous

media. The experimental protocols outlined provide a framework for researchers to determine

its solubility in specific solvents of interest for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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